Cas no 69390-10-9 (Thiazole, 2-(butylthio)-4-phenyl-)
69390-10-9 structure
Product Name:Thiazole, 2-(butylthio)-4-phenyl-
CAS No:69390-10-9
MF:C13H15NS2
MW:249.394900560379
CID:2677171
Update Time:2023-08-06
Thiazole, 2-(butylthio)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-(Butylthio)-4-phenylthiazole
- Thiazole, 2-(butylthio)-4-phenyl-
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- Inchi: 1S/C13H15NS2/c1-2-3-9-15-13-14-12(10-16-13)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
- InChI Key: VOPDIGLDSQBNDN-UHFFFAOYSA-N
- SMILES: S(C1=NC(=CS1)C1C=CC=CC=1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 192
- Topological Polar Surface Area: 66.4
Thiazole, 2-(butylthio)-4-phenyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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